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Compound of Interest

Compound Name: ABT-737-d8

Cat. No.: B565181 Get Quote

An In-depth Technical Guide on the Safety and Handling of ABT-737-d8

This technical guide provides a comprehensive overview of the available safety data for ABT-
737-d8, a deuterated form of the potent Bcl-2 family inhibitor, ABT-737. The information is

intended for researchers, scientists, and drug development professionals. It is important to note

that a specific Safety Data Sheet (SDS) for ABT-737-d8 is not readily available in the public

domain. Therefore, this guide primarily relies on the SDS for the parent compound, ABT-737,

and supplements it with data specific to ABT-737-d8 where available.

Chemical and Physical Properties
The following tables summarize the known physical and chemical properties of ABT-737 and its

deuterated analog, ABT-737-d8.

Table 1: General Properties

Property ABT-737 ABT-737-d8 Source(s)

CAS Number 852808-04-9 1217686-68-4 [1][2][3]

Molecular Formula C42H45ClN6O5S2 C42H37D8ClN6O5S2 [3][4][5]

Molecular Weight 813.43 g/mol 821.48 g/mol [1][3][5]

Appearance Solid Yellow Solid [3][4]

Melting Point Not available 148-150°C [3]
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Table 2: Solubility

Solvent ABT-737 ABT-737-d8 Source(s)

DMSO ≥40.67 mg/mL Soluble [3][4]

Ethanol Insoluble Not available [4]

Water Insoluble Not available [4]

DMF 10 mg/mL Not available [6]

DMF:PBS (pH 7.2)

(1:2)
0.3 mg/mL Not available [6]

Hazard Identification and Safety Precautions
The following hazard information is derived from the Safety Data Sheet for the parent

compound, ABT-737. It is recommended to handle ABT-737-d8 with the same precautions.

GHS Classification
Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[2][7]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][7]

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[2][7]

Specific Target Organ Toxicity, Single Exposure: Category 3 (May cause respiratory irritation)

[2][7]

GHS Label Elements
Pictogram:

Signal Word: Warning[2]

Hazard Statements:[2][7]

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local regulations.

Toxicological Information
To date, the toxicological properties of ABT-737 and ABT-737-d8 have not been thoroughly

investigated.[7]
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Experimental Protocols
Handling and Storage

Storage: Store at -20°C.[1][3][4] Stock solutions can be stored at -80°C for up to 6 months or

at -20°C for up to 1 month.[8]

Handling: Avoid inhalation, contact with eyes, and skin.[2] Use in a well-ventilated area or

with appropriate exhaust ventilation.[2] Avoid dust and aerosol formation.[2]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[2]

Solution Preparation
For experiments requiring a higher concentration, it is recommended to warm the tube at 37°C

for 10 minutes and/or sonicate it for a short period.[4]

In Vivo Administration (from preclinical research with
ABT-737)
In mouse models of cancer, ABT-737 has been administered via intraperitoneal (i.p.) injection

at doses ranging from 50 mg/kg to 100 mg/kg.[9][10]

Diagrams
GHS Hazard Assessment Workflow
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Hazard Identification

ABT-737 / ABT-737-d8

Oral Ingestion Skin Contact Eye Contact

Inhalation

Acute Toxicity (Oral) - Cat. 4
(H302: Harmful if swallowed)

Skin Irritation - Cat. 2
(H315: Causes skin irritation)

Eye Irritation - Cat. 2A
(H319: Causes serious eye irritation)

STOT (Single Exposure) - Cat. 3
(H335: May cause respiratory irritation)

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in well-ventilated area
Avoid generating dust

Store at -20°C
Keep container tightly closed Dispose according to local regulations

Click to download full resolution via product page

Caption: GHS Hazard Assessment and Response Workflow for ABT-737.

ABT-737 Mechanism of Action: Inhibition of Bcl-2 and
Induction of Apoptosis
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ABT-737 Action
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Caption: Mechanism of ABT-737-induced apoptosis via Bcl-2 family inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b565181?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/abt-737_6835
https://file.medchemexpress.com/batch_PDF/HY-50907/ABT-737-SDS-MedChemExpress.pdf
https://www.usbio.net/biochemicals/001027/ABT-737d8
https://www.apexbt.com/abt-737.html
https://en.wikipedia.org/wiki/ABT-737
https://www.caymanchem.com/product/11501/abt-737
https://cn.canbipharm.com/uploads/chemicals/pdf/Cayman852808-04-9.pdf
https://www.medchemexpress.com/abt-737-d8.html
https://www.selleckchem.com/products/ABT-737.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3286989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3286989/
https://www.benchchem.com/product/b565181#abt-737-d8-safety-data-sheet-information
https://www.benchchem.com/product/b565181#abt-737-d8-safety-data-sheet-information
https://www.benchchem.com/product/b565181#abt-737-d8-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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